2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chlorophenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-chlorophenyl)acetamide
• InChI: InChI=1S/C15H13ClN6OS/c16-10-5-1-2-6-11(10)19-13(23)9-24-15-21-20-14(22(15)17)12-7-3-4-8-18-12/h1-8H,9,17H2,(H,19,23)
• InChI Key: JIJNKYHBUUDTES-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=N3)Cl
• Molecular Formula: C15H13ClN6OS
• Molecular Weight: 360.8 g/mol

Description

2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C15H13ClN6OS and its molecular weight is 360.82. The purity is usually 95%.
BenchChem offers high-quality 2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chlorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[4-amino-5-(pyridin-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-chlorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Characterization

A series of derivatives involving the core structure of this compound have been synthesized through various chemical reactions. The synthesis process often involves the condensation of triazole-thiol with chloroacetamides in the presence of potassium carbonate, leading to compounds with potential antimicrobial activities (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011). These compounds have been structurally characterized using various spectroscopic techniques such as H1NMR, MASS Spectra, IR Spectra, and Elemental Analysis, confirming the successful synthesis and providing insights into their molecular structures.

Biological Activities

The synthesized derivatives have been screened for a wide range of biological activities:

• Antimicrobial Activity

  The compounds have demonstrated significant in-vitro antibacterial, antifungal, and anti-tuberculosis activities, highlighting their potential as antimicrobial agents. This reflects the broad spectrum of pharmaceutical activities associated with the 1,2,4-triazole ring system, which includes anti-inflammatory, analgesic, and antiviral activities among others (MahyavanshiJyotindra, ParmarKokila, & MahatoAnil, 2011).

• Antioxidant and Antitumor Activities

  Some derivatives have been evaluated for their antioxidant and antitumor activities, indicating their potential in treating various diseases and pathological conditions. These activities are part of ongoing research to minimize the toxicity of drugs while enhancing their effectiveness (El-Moneim, El‐Deen, & El-Fattah, 2011).

• Anti-inflammatory and Anti-exudative Activities

  Derivatives containing the triazole-thiol moiety have also been explored for their anti-inflammatory and anti-exudative properties, with some compounds showing promising results compared to reference drugs in experimental models (Chalenko, Bezugly, Sirova, Chekman, & Demchenko, 2019).

Mechanism of Action

Target of Action

Similar compounds have been found to interact with alpha-synuclein (α-syn), a protein that plays a significant role in neurodegenerative diseases .

Mode of Action

It has been suggested that similar compounds can inhibit the aggregation of α-syn, thereby preventing the formation of proteinaceous accumulations that lead to neurotoxicity and neurodegeneration .

Biochemical Pathways

Compounds that inhibit α-syn aggregation can potentially affect the pathways related to protein folding, aggregation, and clearance, thereby influencing the pathogenesis of neurodegenerative diseases .

Result of Action

Similar compounds have been shown to prevent neurodegeneration induced by neurotoxins, suggesting potential neuroprotective effects .